2-(3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H15ClN4O4/c21-14-7-5-13(6-8-14)18-23-19(29-24-18)16-4-1-9-25(20(16)27)12-17(26)22-11-15-3-2-10-28-15/h1-10H,11-12H2,(H,22,26)
• InChI Key: RSHYEXYCYPTHBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)C(=C1)C2=NC(=NO2)C3=CC=C(C=C3)Cl)CC(=O)NCC4=CC=CO4
• Molecular Formula: C20H15ClN4O4
• Molecular Weight: 410.8 g/mol
• CAS No.: 1105233-78-0

Description

2-(3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C20H15ClN4O4 and its molecular weight is 410.81. The purity is usually 95%.
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Scientific Research Applications

Accelerator Mass Spectrometry in Pharmacokinetics

One study demonstrates the use of Accelerator Mass Spectrometry (AMS) in pharmacokinetic studies. This particular research analyzed samples from subjects administered nanoCurie doses of a farnesyl transferase inhibitor, showing the precision of AMS in tracing drug-related carbon in plasma, urine, and feces. This method's sensitivity could be relevant for studying the metabolism and distribution of complex compounds like "2-(3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(furan-2-ylmethyl)acetamide" (Garner et al., 2002).

Nephrotoxicity Investigations

Another research focus is on understanding the nephrotoxicity of certain compounds. For instance, studies on the potential nephrotoxicity of cefazedone and gentamicin provide insights into the effects of pharmaceutical compounds on renal function. These studies, which involve measuring specific enzymes in urine, offer a framework that could be applied to assess the safety profile of related compounds (Mondorf Aw, 1979).

Environmental and Health Monitoring

Research on the detection of environmental pollutants and their health impacts is also relevant. For instance, studies on the uptake of furan in waterpipe tobacco smokers versus non-smokers and the identification of certain compounds in human hair for diagnostic purposes show the breadth of environmental and health monitoring applications. These methods could potentially be adapted for monitoring exposure to or the metabolism of complex compounds (Kassem et al., 2020), (Ameline et al., 2020).